Cas no 676348-32-6 (3'-fluoro-[1,1'-biphenyl]-2-carbaldehyde)

• Product Name: 3'-fluoro-[1,1'-biphenyl]-2-carbaldehyde
• CAS No: 676348-32-6
• MF: C₁₃H₉FO
• MW: 200.208367109299
• CID: 1720034
• PubChem ID: 1394269
• Update Time: 2025-04-21

3'-fluoro-[1,1'-biphenyl]-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenyl)benzaldehyde
• (3-fluorophenyl)phenyl methanone
• 3'-fluoro-biphenyl-2-carbaldehyde
• CHEMBL2315960
• CTK7H9993
• 3'-fluoro-[1,1'-biphenyl]-2-carboxaldehyde
• SBB092598
• 3'-Fluorobiphenyl-2-carbaldehyde
• AC1LRDY2
• 3'-fluoro-[1,1'-biphenyl]-2-carbaldehyde
• 3'-Fluoro-biphenyl-2-carboxaldehyde
• CS-0359852
• ALBB-036708
• BCB34832
• F79705
• SCHEMBL3679602
• AKOS004113862
• MFCD03424635
• 676348-32-6
• DTXSID70362743
• 3'-fluoro[1,1'-biphenyl]-2-carbaldehyde

• MDL： MFCD03424635
• Inchi： 1S/C13H9FO/c14-12-6-3-5-10(8-12)13-7-2-1-4-11(13)9-15/h1-9H
• InChI Key： QWVXKCNJWQODSR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 200.06400
• Monoisotopic Mass: 200.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.30520

3'-fluoro-[1,1'-biphenyl]-2-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives